Cas no 2680721-71-3 (benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate)

• Product Name: benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate
• CAS No: 2680721-71-3
• MF: C₁₅H₁₂F₄N₂O₂
• MW: 328.261597633362
• CID: 5622999
• PubChem ID: 165931044
• Update Time: 2025-10-24

benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(1,2,2,2-tetrafluoroethyl)pyridin-2-yl]carbamate
• 2680721-71-3
• EN300-28295188
• benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate

• Inchi： 1S/C15H12F4N2O2/c16-12(15(17,18)19)11-7-4-8-20-13(11)21-14(22)23-9-10-5-2-1-3-6-10/h1-8,12H,9H2,(H,20,21,22)
• InChI Key： LENRCTSWUDNPDY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1=CC=CN=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 328.08349028g/mol
• Monoisotopic Mass: 328.08349028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate

Benzyl N-3-(1,2,2,2-Tetrafluoroethyl)Pyridin-2-Ylcarbamate: A Comprehensive Overview

Benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate (CAS No: 26807-21-71) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a pyridine ring substituted at the 3-position by a tetrafluoroethyl group and at the 2-position by a carbamate moiety. The tetrafluoroethyl group introduces interesting electronic and steric properties, making this compound a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate in drug discovery and agrochemical development. Its ability to modulate biological systems through specific interactions with proteins and enzymes has been extensively explored. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders.

The synthesis of benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the preparation of the pyridine derivative with the tetrafluoroethyl substituent and subsequent coupling with the benzyl carbamate group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize this process, leading to more efficient and environmentally friendly production methods.

In terms of applications, benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate has shown remarkable versatility. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. Additionally, its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its role as a building block for constructing advanced materials with tailored functionalities.

The environmental impact of benzyl N-3-(1,2,2,2-tetrafluoroethyl)pyridin-2-ylcarbamate has also been a topic of interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.

Looking ahead, the development of novel derivatives of benzyl N-3-(1,2,2,